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Compound of Interest

Compound Name: Ethane-d5, iodo-

Cat. No.: B031937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions, handling procedures, and toxicological

information for Iodoethane-d5 (CAS No. 6485-58-1), a deuterated ethylating agent frequently

utilized in organic synthesis and mechanistic studies. Adherence to these guidelines is critical

to ensure personnel safety and prevent adverse environmental impact. The data presented is

based on the unlabeled compound, as specific health and safety data for the deuterated form

are limited and are assumed to be similar.[1]

Hazard Identification and Classification
Iodoethane-d5 is a flammable liquid and vapor that is harmful if swallowed, in contact with skin,

or inhaled.[2] It can cause skin irritation, serious eye irritation, and may lead to an allergic skin

reaction or asthma-like symptoms if inhaled.[1] Furthermore, it is suspected of causing genetic

defects.[1]
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[2]

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled[1]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation[1]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects[1]

NFPA 704 Hazard Diamond
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Category Rating Description

Health 2
Moderate Hazard - Can cause

temporary or minor injury.[1]

Flammability 2

Moderate Hazard - Must be

moderately heated or exposed

to high ambient temperatures

before ignition can occur.[1]

Instability 0

Minimal Hazard - Normally

stable, even under fire

conditions, and will not react

with water.[1]

Special - -

Physical and Chemical Properties
Iodoethane-d5 is a liquid that is sensitive to light and moisture.[1][3] It is often supplied with a

copper wire or chip as a stabilizer.[4]

Property Value

Molecular Formula C2D5I[5]

Molecular Weight 161.00 g/mol [6]

Boiling Point 69-73 °C (lit.)

Melting Point -108 °C (lit.)

Density 2.013 g/mL at 25 °C

Flash Point 53 °C (127.4 °F) - closed cup

Refractive Index n20/D 1.5091 (lit.)

Experimental Protocols: Safe Handling and Storage
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Given the hazardous nature of Iodoethane-d5, stringent adherence to safe handling and

storage protocols is mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield with safety glasses.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[7]

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[1]

Handling Procedures
Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[1]

Avoid contact with skin, eyes, and clothing.[3]

Avoid breathing vapors, mist, or gas.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use only non-sparking tools.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions
Store in a cool, dry, and well-ventilated place.[7]

Keep the container tightly closed.[7]

Store refrigerated at +2°C to +8°C.[1]

Protect from light and moisture.[1][3]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

magnesium.[1]

First-Aid Measures
Immediate medical attention is required in case of exposure.

Exposure Route First-Aid Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If experiencing

respiratory symptoms, call a POISON CENTER

or doctor immediately.[7]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. If skin irritation

or a rash occurs, get medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[7]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a

POISON CENTER or doctor if you feel unwell.

[5] Avoid giving milk, oils, or alcohol.[2]

Accidental Release and Disposal

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://isotope.com/product/attachment/DLM-272-5/IODOETHANE-D5%20%28D%2C%2099%25%29%20%20%2B%20COPPER%20WIRE%20-%20DLM-272%20-%20V.8.0%20-%20US%20-%20English%20US.pdf
https://www.chemicalbook.com/msds/iodoethane-d5.htm
https://www.guidechem.com/msds/6485-58-1.html
https://dl.novachem.com.au/sds/assets/novachem.sds.DLM-272.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accidental Release
Evacuate personnel from the danger area.[1]

Remove all sources of ignition.[7]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.[1]

Contain the spill using non-combustible absorbent material (e.g., sand, earth).[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[7]

Prevent entry into sewers and public waters.[1]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][7]

Toxicological Information
The health and safety data for iodoethane-d5 are generally assumed to be similar to its

unlabeled counterpart.[1]
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Effect Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or

inhaled.[2]

Skin Corrosion/Irritation Causes skin irritation.[1]

Serious Eye Damage/Irritation Causes serious eye irritation.[1]

Sensitization

May cause an allergic skin reaction and may

cause allergy or asthma symptoms or breathing

difficulties if inhaled.[1]

Germ Cell Mutagenicity Suspected of causing genetic defects.[1]

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1]

Potential Adverse Human Health Effects

Can cause narcosis, coughing, and shortness of

breath. Liver irregularities have been observed

based on human evidence.[1]

Visualized Workflows and Hazard Relationships
The following diagrams illustrate the safe handling workflow and the interconnectedness of

hazards associated with Iodoethane-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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